Cas no 94843-70-6 (N-ethyl-4,6-dimethylpyridin-2-amine)

• Product Name: N-ethyl-4,6-dimethylpyridin-2-amine
• CAS No: 94843-70-6
• MF: C₉H₁₄N₂
• MW: 150.221
• CID: 4347805
• Update Time: 2025-07-18

N-ethyl-4,6-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, N-ethyl-4,6-dimethyl-
• N-ethyl-4,6-dimethylpyridin-2-amine

Additional information on N-ethyl-4,6-dimethylpyridin-2-amine

Introduction to N-ethyl-4,6-dimethylpyridin-2-amine (CAS No. 94843-70-6)

N-ethyl-4,6-dimethylpyridin-2-amine, identified by the chemical compound code CAS No. 94843-70-6, is a significant intermediate in the realm of pharmaceutical and specialty chemical synthesis. This compound belongs to the pyridine derivatives family, a class of heterocyclic aromatic compounds that have garnered considerable attention in medicinal chemistry due to their diverse biological activities and structural versatility. The structural framework of N-ethyl-4,6-dimethylpyridin-2-amine incorporates a pyridine ring substituted with ethyl and methyl groups at the 4th and 6th positions, respectively, which contributes to its unique electronic and steric properties. These features make it a valuable building block for the development of novel therapeutic agents.

The synthesis of N-ethyl-4,6-dimethylpyridin-2-amine typically involves multi-step organic transformations, often starting from readily available pyridine precursors. The introduction of ethyl and methyl groups at specific positions requires precise control over reaction conditions, including temperature, solvent choice, and catalyst systems. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity levels. These synthetic strategies are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In recent years, N-ethyl-4,6-dimethylpyridin-2-amine has emerged as a key intermediate in the synthesis of bioactive molecules targeting various therapeutic areas. One notable application lies in the development of central nervous system (CNS) drugs. The pyridine scaffold is frequently found in psychoactive compounds due to its ability to interact with multiple neurotransmitter receptors. Researchers have leveraged the structural flexibility of N-ethyl-4,6-dimethylpyridin-2-amine to design molecules with potential antidepressant, anxiolytic, and antipsychotic properties. Preliminary studies suggest that derivatives of this compound exhibit promising pharmacological profiles in preclinical models.

Another area where N-ethyl-4,6-dimethylpyridin-2-amine has shown promise is in the field of anti-inflammatory agents. Pyridine derivatives are known for their ability to modulate inflammatory pathways by interacting with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Researchers have synthesized analogs of N-ethyl-4,6-dimethylpyridin-2-amine that exhibit inhibitory activity against these enzymes, suggesting potential therapeutic benefits in conditions like arthritis and inflammatory bowel disease. The ability to fine-tune the substitution pattern on the pyridine ring allows for the development of compounds with enhanced selectivity and reduced side effects.

The role of N-ethyl-4,6-dimethylpyridin-2-amine extends beyond CNS and anti-inflammatory applications. It has also been explored as a precursor in the synthesis of antimicrobial agents. The unique electronic properties of the pyridine ring enable interactions with bacterial enzymes and DNA gyrase, leading to mechanisms that inhibit bacterial growth. Recent studies have highlighted derivatives of this compound that exhibit potent activity against multidrug-resistant bacteria, offering a promising alternative to conventional antibiotics.

From an industrial perspective, the demand for high-purity N-ethyl-4,6-dimethylpyridin-2-amine has driven advancements in synthetic chemistry and process optimization. Continuous flow reactors have been utilized to improve yield and reduce waste in its production. Additionally, green chemistry principles have been integrated into synthetic routes to minimize environmental impact. Solvent recovery systems and catalytic processes that reduce energy consumption are examples of innovations that align with sustainable manufacturing practices.

The pharmacokinetic properties of N-Ethyl -4 , 6 -dimeth ylpy ridi n -2-am ine are also subjects of extensive research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for optimizing its therapeutic efficacy and safety profile. Advanced computational methods, such as molecular docking and pharmacokinetic modeling, have been employed to predict how modifications to its structure will influence its biological behavior. These tools aid in rational drug design by providing insights into potential interactions with biological targets.

In conclusion, N-Ethyl -4 , 6 -dimeth ylpy ridi n -2-am ine (CAS No. 94843–70–6) represents a versatile intermediate with broad applications in pharmaceutical research and development. Its unique structural features make it a valuable scaffold for designing molecules with diverse biological activities. As research continues to uncover new therapeutic possibilities, N-Ethyl -4 , 6 -dimeth ylpy ridi n -2-am ine is poised to play an increasingly important role in addressing unmet medical needs.